Cas no 1185315-05-2 (3-Hydroxy-2-methylpyridine-d3)

• Product Name: 3-Hydroxy-2-methylpyridine-d3
• CAS No: 1185315-05-2
• MF: C₆H₇NO
• MW: 112.144366502762
• CID: 1064715
• PubChem ID: 45785265
• Update Time: 2025-06-25

3-Hydroxy-2-methylpyridine-d3 Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-methylpyridine-d3
• 2-(trideuteriomethyl)pyridin-3-ol
• AKOS015944601
• DTXSID10671260
• 1185315-05-2
• 3-Hydroxy-2-(methyl-d3)-pyridine
• F92428
• 2-(~2~H_3_)Methylpyridin-3-ol

• Inchi： 1S/C6H7NO/c1-5-6(8)3-2-4-7-5/h2-4,8H,1H3/i1D3
• InChI Key： AQSRRZGQRFFFGS-FIBGUPNXSA-N
• SMILES： OC1=CC=CN=C1C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 112.07200
• Monoisotopic Mass: 112.071594085g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12000
• LogP: 1.09560

Additional information on 3-Hydroxy-2-methylpyridine-d3

Introduction to 3-Hydroxy-2-methylpyridine-d3 (CAS No: 1185315-05-2)

3-Hydroxy-2-methylpyridine-d3 is a deuterated derivative of 3-hydroxy-2-methylpyridine, a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This isotope-labeled compound, characterized by the presence of deuterium atoms at specific positions, serves as a valuable tool in research applications, particularly in the study of metabolic pathways and drug metabolism. The chemical structure of 3-Hydroxy-2-methylpyridine-d3 consists of a pyridine ring substituted with a hydroxyl group at the 3-position and a methyl group at the 2-position, with deuterium atoms replacing hydrogen atoms to enhance stability and analytical precision.

The use of deuterated compounds like 3-Hydroxy-2-methylpyridine-d3 has become increasingly prevalent in modern scientific research due to their unique properties. Deuterium labeling, also known as heavy hydrogen labeling, offers several advantages over traditional hydrogen-based compounds. These include improved sensitivity in nuclear magnetic resonance (NMR) spectroscopy, reduced background noise in mass spectrometry (MS) analyses, and enhanced metabolic stability. Such characteristics make 3-Hydroxy-2-methylpyridine-d3 an indispensable tool for researchers investigating complex biological systems.

In recent years, advancements in analytical techniques have further highlighted the importance of isotope-labeled compounds in drug discovery and development. The pharmaceutical industry has leveraged these tools to gain deeper insights into the pharmacokinetics and pharmacodynamics of new therapeutic agents. For instance, 3-Hydroxy-2-methylpyridine-d3 has been utilized in studies to track the metabolic fate of drugs that contain pyridine moieties. This information is crucial for optimizing drug formulations and predicting potential side effects.

The synthesis of 3-Hydroxy-2-methylpyridine-d3 involves precise chemical methodologies to ensure the accurate incorporation of deuterium atoms at the desired positions. Modern synthetic routes often employ catalytic hydrogenation or isotopic exchange techniques under controlled conditions. These methods require meticulous optimization to achieve high yields and purity levels, which are essential for reliable research outcomes. The growing demand for high-purity deuterated compounds has spurred innovation in synthetic chemistry, leading to more efficient and scalable production processes.

One of the most compelling applications of 3-Hydroxy-2-methylpyridine-d3 is in the field of metabolomics. Metabolomics involves the comprehensive analysis of small molecules within biological systems, providing a holistic view of cellular metabolism. By using labeled derivatives like 3-Hydroxy-2-methylpyridine-d3, researchers can accurately quantify metabolites and monitor changes in metabolic pathways under various conditions. This has profound implications for understanding diseases such as diabetes, cancer, and neurodegenerative disorders, where metabolic dysregulation plays a critical role.

Moreover, 3-Hydroxy-2-methylpyridine-d3 finds utility in protein studies, particularly in mass spectrometry-based proteomics. Deuterated compounds can be incorporated into proteins during their synthesis or used as internal standards to improve the accuracy of protein quantification. This approach enhances the detection and quantification of low-abundance proteins, which are often key players in biological processes but are challenging to analyze using conventional techniques.

The role of 3-Hydroxy-2-methylpyridine-d3 extends beyond basic research into applied fields such as environmental science and food safety. In environmental monitoring, labeled compounds are used to trace pollutants and understand their degradation pathways. Similarly, in food science, deuterated markers help assess nutrient metabolism and food quality. These applications underscore the versatility and importance of isotope-labeled compounds across multiple disciplines.

Recent studies have also explored the potential of 3-Hydroxy-2-methylpyridine-d3 in developing novel diagnostic tools. By incorporating this compound into biomarkers or imaging agents, researchers aim to enhance diagnostic accuracy and sensitivity. For example, labeled pyridine derivatives have been investigated as contrast agents for magnetic resonance imaging (MRI), offering improved visualization of target tissues or pathogens.

The future prospects for 3-Hydroxy-2-methylpyridine-d3 are promising, driven by ongoing advancements in synthetic chemistry and analytical technologies. As research continues to uncover new applications for deuterated compounds, their role in scientific discovery will likely expand further. Innovations such as flow chemistry and continuous manufacturing may also contribute to more efficient production methods for these valuable reagents.

In conclusion, 3-Hydroxy-2-methylpyridine-d3 (CAS No: 1185315-05-2) represents a critical component in modern chemical biology and pharmaceutical research. Its unique properties make it an invaluable tool for studying metabolic pathways, drug metabolism, protein interactions, and beyond. As scientific understanding evolves，the demand for high-quality deuterated compounds like this will continue to grow，fostering further discoveries across multiple scientific domains.